(4R)-4-[(3R,5S,7S,10S,13R,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid

• CAS No.: 128-13-2
• Product Name: (4R)-4-[(3R,5S,7S,10S,13R,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Molecular Formula: C24H40O4
• Molecular Weight: 392.6 g/mol
• IUPAC Name: (4R)-4-[(3R,5S,7S,10S,13R,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18?,19?,20+,22?,23+,24-/m1/s1
• Standard InChIKey: RUDATBOHQWOJDD-ZLEVCPGMSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
• Melting Point: 203 °C; 203°C
• Physical Description: Solid
• Description: Ursodeoxycholic acid, also known as ursodeoxycholate or actigall, belongs to the class of organic compounds known as dihydroxy bile acids, alcohols and derivatives. Dihydroxy bile acids, alcohols and derivatives are compounds containing or derived from a bile acid or alcohol, and which bears exactly two carboxylic acid groups. Ursodeoxycholic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ursodeoxycholic acid has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, ursodeoxycholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Ursodeoxycholic acid is also a parent compound for other transformation products, including but not limited to, glycoursodeoxycholic acid, 3alpha, 7beta-dihydroxy-12-oxo-5beta-cholanic acid, and tauroursodeoxycholic acid.; Ursodeoxycholic acid or ursodiol is a naturally occurring bile acid that is used dissolve cholesterol gall stones and to treat cholestatic forms of liver diseases including primary biliary cirrhosis. Ursodiol has been linked to rare instances of transient and mild serum aminotransferase elevations during therapy and to rare instances of jaundice and worsening of liver disease in patients with preexisting cirrhosis.; Ursodeoxycholic acid is a bile acid found in the bile of bears (Ursidae) as a conjugate with taurine. Used therapeutically, it prevents the synthesis and absorption of cholesterol and can lead to the dissolution of gallstones. It has a role as a human metabolite and a mouse metabolite. It is a bile acid, a dihydroxy-5beta-cholanic acid and a C24-steroid. It is a conjugate acid of an ursodeoxycholate.
• Solubility: 20 mg/L (at 20 °C); 1.08e-04 M; 0.02 mg/mL
• Synonyms: 3 alpha,7 beta Dihydroxy 5 beta cholan 24 oic Acid; 3 alpha,7 beta-Dihydroxy-5 beta-cholan-24-oic Acid; Acid, Deoxyursocholic; Acid, Ursacholic; Acid, Ursodeoxycholic; Cholit-Ursan; Cholofalk; Delursan; Deoxyursocholic Acid; Destolit; Sodium Ursodeoxycholate; Urdox; Ursacholic Acid; Urso; Urso Heumann; Ursobilane; Ursochol; Ursodeoxycholate, Sodium; Ursodeoxycholic Acid; Ursodiol; Ursofalk; Ursogal; Ursolite; Ursolvan
• PubChem Compound: 3037037
• Last Modified: Nov 12 2021